Cas no 1805474-43-4 (Ethyl 2-bromo-6-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 2-bromo-6-(trifluoromethoxy)benzoate
• CAS No: 1805474-43-4
• MF: C₁₀H₈BrF₃O₃
• MW: 313.067933082581
• CID: 4977650
• Update Time: 2025-10-31

Ethyl 2-bromo-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H8BrF3O3/c1-2-16-9(15)8-6(11)4-3-5-7(8)17-10(12,13)14/h3-5H,2H2,1H3
• InChI Key： VJDXXYSKCYARTM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• XLogP3: 4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2-bromo-6-(trifluoromethoxy)benzoate

Ethyl 2-bromo-6-(trifluoromethoxy)benzoate (CAS No. 1805474-43-4): An Overview

Ethyl 2-bromo-6-(trifluoromethoxy)benzoate (CAS No. 1805474-43-4) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique bromine and trifluoromethoxy functionalities, which confer it with a range of chemical properties that make it an attractive building block for various synthetic pathways.

The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. This property is particularly useful in the design of pharmaceuticals, where subtle changes in electronic properties can significantly impact the biological activity and pharmacokinetics of a drug candidate. Recent studies have highlighted the importance of fluorinated compounds in drug discovery, as they often exhibit enhanced metabolic stability and improved binding affinities to target proteins.

The presence of the bromine atom in Ethyl 2-bromo-6-(trifluoromethoxy)benzoate provides a valuable handle for further functionalization. Bromine is a common leaving group in nucleophilic substitution reactions, making this compound an excellent starting material for the synthesis of more complex molecules. For instance, the bromine atom can be readily displaced by nucleophiles such as amines, thiols, or other organometallic reagents to form a wide array of derivatives. This versatility has been exploited in the development of novel pharmaceuticals and advanced materials.

In the context of medicinal chemistry, Ethyl 2-bromo-6-(trifluoromethoxy)benzoate has shown promise as an intermediate in the synthesis of compounds with potential therapeutic applications. Research has demonstrated that derivatives of this compound exhibit activity against various biological targets, including enzymes and receptors involved in disease pathways. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 2-bromo-6-(trifluoromethoxy)benzoate derivatives as inhibitors of a key enzyme implicated in cancer progression. The results indicated that these compounds displayed potent inhibitory activity and selective toxicity towards cancer cells.

Beyond its applications in pharmaceuticals, Ethyl 2-bromo-6-(trifluoromethoxy)benzoate has also found use in materials science. The combination of its bromine and trifluoromethoxy functionalities makes it suitable for the preparation of functional polymers and coatings with unique properties. These materials can be tailored for specific applications such as drug delivery systems, sensors, and electronic devices. The ability to fine-tune the chemical structure through controlled synthesis allows researchers to optimize the performance of these materials for their intended uses.

The synthesis of Ethyl 2-bromo-6-(trifluoromethoxy)benzoate typically involves several steps, including the introduction of the bromine atom and the trifluoromethoxy group onto a benzene ring followed by esterification to form the ethyl ester. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-bromo-6-hydroxybenzoic acid with triflic anhydride to form the triflate intermediate, which is then treated with ethyl bromide in the presence of a base to yield the final product.

In conclusion, Ethyl 2-bromo-6-(trifluoromethoxy)benzoate (CAS No. 1805474-43-4) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique combination of functional groups makes it an invaluable tool for synthetic chemists working on new drug candidates and advanced materials. As ongoing research continues to uncover new possibilities for this compound, its importance in the fields of organic chemistry and medicinal chemistry is likely to grow even further.